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Compound of Interest

Compound Name: 10-Azabenzo(a)pyrene

CAS No.: 189-92-4

Cat. No.: B085522

Get Quote

Executive Summary
10-Azabenzo(a)pyrene is a heterocyclic polycyclic aromatic hydrocarbon (azaarene). While

specific toxicological data for this compound is limited, its structural similarity to

Benzo(a)pyrene—a well-documented Group 1 carcinogen—necessitates that it be handled with

extreme caution.[1][2] This document establishes a comprehensive protocol based on the

principle of assumed hazard, treating 10-Azabenzo(a)pyrene as a potent carcinogen,

mutagen, and teratogen. The procedures outlined herein are designed to minimize exposure

risk to laboratory personnel and prevent environmental contamination through rigorous

handling, decontamination, and disposal practices, in accordance with guidelines from the

Occupational Safety and Health Administration (OSHA) and the Environmental Protection

Agency (EPA).[3][4][5]

Hazard Identification and Risk Assessment
The foundational principle for handling compounds with limited safety data is to treat them as

highly hazardous.[6] The risk assessment for 10-Azabenzo(a)pyrene is therefore based on the
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known toxicological profile of its carbocyclic analog, Benzo(a)pyrene, and the general

properties of large azaarenes.[7][8]

Physicochemical and Toxicological Profile
The properties of 10-Azabenzo(a)pyrene are presumed to be similar to Benzo(a)pyrene. It is

expected to be a crystalline solid with low aqueous solubility and high potential for

bioaccumulation.[9][10]

Property
Presumed Value /
Classification

Source / Justification

Chemical Formula C₁₉H₁₁N -

Appearance Pale yellow crystalline solid
Analogy to Benzo(a)pyrene[2]

[10]

Aqueous Solubility Poor / Insoluble Characteristic of PAHs[10]

Carcinogenicity
Presumed Category 1B (May

cause cancer)

Analogy to Benzo(a)pyrene

(IARC Group 1)[1][11]

Mutagenicity
Presumed Category 1B (May

cause genetic defects)

Analogy to Benzo(a)pyrene[12]

[13]

Reproductive Toxicity

Presumed Category 1B (May

damage fertility or the unborn

child)

Analogy to Benzo(a)pyrene[12]

Skin Sensitization
Presumed Category 1 (May

cause an allergic skin reaction)

Analogy to Benzo(a)pyrene[12]

[13]

Environmental Hazard

Presumed Acute & Chronic

Hazard (Very toxic to aquatic

life)

Analogy to Benzo(a)pyrene[10]

[13]

Mechanism of Carcinogenicity: The Causality Behind
the Hazard
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The carcinogenicity of PAHs like Benzo(a)pyrene is not due to the parent compound itself, but

to its metabolic activation in vivo.[1] Cytochrome P450 enzymes metabolize the compound into

a highly reactive diol epoxide. This metabolite can then form covalent bonds (adducts) with

DNA, leading to genetic mutations that can initiate cancer.[1] It is scientifically prudent to

assume a similar metabolic activation pathway for 10-Azabenzo(a)pyrene. Understanding this

mechanism underscores why preventing exposure—via inhalation, ingestion, or skin contact—

is paramount.
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Spill Occurs

Alert personnel in the area.
Evacuate if necessary.

Assess Spill Size & Hazard

Small Spill?
(<100 mg solid or <50 mL dilute solution)

AND Contained in Fume Hood

Trained personnel don enhanced PPE.
Neutralize/absorb with spill kit materials.

Yes

Large Spill or
Outside of Containment

No

Collect all contaminated materials in a
sealed hazardous waste container.

Decontaminate the area
(See SOP 4.1).

Report incident to EHS.

End

Evacuate the area immediately.
Restrict access.

Call EHS/Emergency Response
(e.g., 911 from a safe location).

Provide SDS and details to responders.

Click to download full resolution via product page

Caption: Emergency spill response decision workflow.
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Waste Management and Disposal Protocol
All materials contaminated with 10-Azabenzo(a)pyrene are considered hazardous waste and

must be disposed of according to EPA regulations and institutional policies. [4][14][15][16]Never

dispose of this chemical down the drain or in the regular trash. [17]

Waste Segregation and Containment
Proper segregation is crucial to prevent dangerous reactions and ensure compliant disposal.

Waste Type Container Instructions

Solid Waste
Lined, rigid, leak-proof

container with a sealing lid.

Includes contaminated gloves,

gowns, absorbent pads, and

plasticware. Do not place

sharp objects in this container.

Liquid Waste

Sealable, chemically-resistant

(e.g., glass or polyethylene)

bottle.

Includes unused solutions and

the first solvent rinses from

glassware. [18]Keep container

closed when not in use.

[18]Use secondary

containment.

Sharps Waste
Puncture-proof sharps

container.

Includes contaminated needles

and razor blades. Syringes

containing residual liquid must

be disposed of as liquid waste,

not in a sharps container. [19]

SOP 3: Waste Collection and Disposal
Labeling: All waste containers must be labeled with a "HAZARDOUS WASTE" tag before the

first drop of waste is added. [20][18]The label must clearly state "10-Azabenzo(a)pyrene"

and identify all other chemical constituents and their approximate concentrations.

Accumulation: Store waste containers in a designated Satellite Accumulation Area (SAA)

within the laboratory. [15]This area must be under the control of the operator and located at
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or near the point of generation.

Container Management: Keep waste containers closed at all times except when adding

waste. [18][15]Ensure containers are in good condition and stored in secondary containment.

Disposal Request: Once a waste container is full, or if work on the project is complete,

submit a chemical waste pickup request to your institution's Environmental Health and Safety

(EHS) department. Do not accumulate large quantities of waste. [21][18]

In the Laboratory

EHS / Professional Disposal

Waste Generation
(Solid, Liquid, Sharps)

Segregate by Type
Label Container:

'HAZARDOUS WASTE'
+ Contents

Collect in appropriate,
closed container

Store in designated
Satellite Accumulation Area (SAA)

Researcher submits
waste pickup request to EHS

Container Full EHS collects waste
from SAA

Transport to Central
Accumulation Area

Manifest for off-site shipment
(EPA Requirement)

Final Disposal by licensed
hazardous waste contractor

(e.g., Incineration)

Click to download full resolution via product page

Caption: Hazardous waste management lifecycle for 10-Azabenzo(a)pyrene.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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